Cas no 1805277-68-2 (Methyl 2-chloro-3-(difluoromethyl)-6-methylpyridine-5-carboxylate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-6-methylpyridine-5-carboxylate
• CAS No: 1805277-68-2
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4868625
• Update Time: 2025-05-21

Methyl 2-chloro-3-(difluoromethyl)-6-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-6-methylpyridine-5-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-4-5(9(14)15-2)3-6(8(11)12)7(10)13-4/h3,8H,1-2H3
• InChI Key： QZXXOPWLKNITDR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(=O)OC)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-3-(difluoromethyl)-6-methylpyridine-5-carboxylate

Methyl 2-chloro-3-(difluoromethyl)-6-methylpyridine-5-carboxylate: A Comprehensive Overview

Methyl 2-chloro-3-(difluoromethyl)-6-methylpyridine-5-carboxylate, identified by the CAS number 1805277-68-2, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in organic synthesis and their role in pharmaceutical, agricultural, and industrial applications. The molecule features a pyridine ring with substituents at positions 2, 3, and 6, including a methyl group, a difluoromethyl group, and a chlorine atom. The carboxylate group at position 5 further enhances its functional diversity.

The synthesis of Methyl 2-chloro-3-(difluoromethyl)-6-methylpyridine-5-carboxylate involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, recent studies have focused on using microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. The incorporation of fluorine atoms into the molecule adds complexity to its synthesis but also introduces valuable electronic properties that can be exploited in downstream applications.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its pyridine ring serves as an excellent scaffold for further functionalization, enabling the creation of bioactive compounds with tailored properties. For example, researchers have investigated its use in the development of novel agrochemicals, where its ability to interact with specific biological targets could lead to more effective pest control agents. Additionally, the presence of fluorine atoms in the molecule enhances its stability and bioavailability, making it a valuable candidate for drug discovery efforts.

In recent years, there has been growing interest in understanding the environmental impact of synthetic compounds like Methyl 2-chloro-3-(difluoromethyl)-6-methylpyridine-5-carboxylate. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that the compound can be safely used in industrial and agricultural settings without posing risks to ecosystems. Preliminary findings suggest that under certain conditions, the compound exhibits moderate biodegradability, though further research is needed to fully characterize its environmental fate.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been explored in the context of catalysis and sensor development. For instance, researchers have reported that incorporating this compound into metal-organic frameworks (MOFs) can enhance their catalytic activity in certain reactions. Such findings highlight the versatility of this compound across multiple disciplines.

Looking ahead, ongoing research is focused on expanding the utility of Methyl 2-chloro-3-(difluoromethyl)-6-methylpyridine-5-carboxylate through innovative modifications and applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new potential uses for this compound. As our understanding of its properties continues to grow, so too will its role in advancing scientific and technological frontiers.